Cas no 129625-31-6 (2,8-bis(trifluoromethyl)quinoline)

• Product Name: 2,8-bis(trifluoromethyl)quinoline
• CAS No: 129625-31-6
• MF: C₁₁H₅F₆N
• MW: 265.154523611069
• CID: 1228399
• PubChem ID: 2825020
• Update Time: 2025-04-20

2,8-bis(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2,8-bis(trifluoromethyl)quinoline
• IDI1_015640
• Maybridge3_004253
• HMS1443B07
• CCG-49589
• AC1MCS3D
• NENOMHHOAYYAHX-UHFFFAOYSA-N
• DTXSID10385012
• A805962
• BRD-K70685096-001-01-1
• DB-062702
• SCHEMBL3462719
• 2,8-bis (trifluorome-thyl)quinoline
• SR-01000639036-1
• AKOS015919306
• 129625-31-6
• 2,8-di(trifluoromethyl)quinoline

• Inchi： 1S/C11H5F6N/c12-10(13,14)7-3-1-2-6-4-5-8(11(15,16)17)18-9(6)7/h1-5H
• InChI Key： NENOMHHOAYYAHX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=CC=C(C(F)(F)F)N=C21)(F)F

Computed Properties

• Exact Mass: 265.03261814g/mol
• Monoisotopic Mass: 265.03261814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų